Cas no 1315366-50-7 (6-(Pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-benzoxazol-2-imine)

• Product Name: 6-(Pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-benzoxazol-2-imine
• CAS No: 1315366-50-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5188268
• Update Time: 2025-10-28

6-(Pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-benzoxazol-2-imine Chemical and Physical Properties

Names and Identifiers

• 6-(Pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-benzoxazol-2-imine
• 6-[(pyrrolidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine
• Z2237615982
• Methanone, (2-amino-6-benzoxazolyl)-1-pyrrolidinyl-

• Inchi： 1S/C12H13N3O2/c13-12-14-9-4-3-8(7-10(9)17-12)11(16)15-5-1-2-6-15/h3-4,7H,1-2,5-6H2,(H2,13,14)
• InChI Key： YXYMCUFQNKRALC-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OC(N)=N2)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• XLogP3: 1.8
• Topological Polar Surface Area: 72.4

Additional information on 6-(Pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-benzoxazol-2-imine

6-(Pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-benzoxazol-2-imine (CAS No: 1315366-50-7)

The compound 6-(Pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-benzoxazol-2-imine (CAS No: 1315366-50-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzoxazoles, which are known for their versatile applications in drug discovery and advanced materials development. The structure of this molecule is characterized by a benzoxazole ring system with a pyrrolidine substituent at the 6-position and an imine functionality at the 2-position.

Recent studies have highlighted the potential of benzoxazole derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The incorporation of a pyrrolidine group in this compound introduces unique electronic and steric properties, which can significantly influence its bioactivity and pharmacokinetic profile. Researchers have demonstrated that such modifications can enhance the compound's ability to interact with specific biological targets, making it a promising candidate for drug development.

The synthesis of 6-(Pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-benzoxazol-2-imine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzoxazole core through cyclization reactions and subsequent functionalization to introduce the pyrrolidine moiety. This approach ensures high yields and excellent control over the stereochemistry of the final product.

In terms of applications, this compound has shown potential as a precursor for more complex molecular architectures. For instance, it can serve as a building block for constructing heterocyclic frameworks with enhanced functionality. Its ability to undergo further chemical transformations makes it valuable in both academic research and industrial settings.

From an analytical standpoint, CAS No: 1315366-50-7 has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's purity and structural integrity, which are critical for its use in downstream applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve its scalability and cost-effectiveness. Additionally, efforts are being made to explore its biological activity in greater depth, particularly in disease models where current treatments fall short.

In conclusion, 6-(Pyrrolidine-1-carbonyl)-2,3-dihydro-1,3-benzoxazol-2-imine (CAS No: 1315366-50-7) represents a cutting-edge advancement in organic chemistry with wide-ranging implications for drug discovery and materials innovation.